(2-Chloro-thiazol-5-ylmethyl)-methyl-amine
Cat. No. B175063
M. Wt: 162.64 g/mol
InChI Key: SMWPUJJZPVUXMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:11][CH2:12][OH:13].[CH3:9][NH2:10].[Cl:1][c:2]1[s:3][c:4]([CH2:7][Cl:8])[cH:5][n:6]1>>[Cl:1][c:2]1[s:3][c:4]([CH2:7][NH:10][CH3:9])[cH:5][n:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCc1cnc(Cl)s1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CNCc1cnc(Cl)s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
